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Abstract

The full-scale invasion of Ukraine on February 24, 2022, precipitated a severe public health
crisis, placing unprecedented strain on a healthcare system already navigating significant
reforms. This technical guide provides a comprehensive review of the pre-invasion state of
Ukraine's public health infrastructure, a detailed analysis of the multifaceted impacts of the
conflict, and an examination of the critical ongoing and future challenges. By presenting
quantitative data on infrastructure damage, population displacement, and the burden of
disease, alongside an overview of methodologies for public health assessment in conflict
zones, this paper aims to equip researchers, scientists, and drug development professionals
with a thorough understanding of the complex landscape of public health in post-invasion
Ukraine. The resilience of the Ukrainian healthcare system, underscored by the dedication of
its workforce and the adaptation of health services, offers crucial lessons for public health in
conflict settings globally.
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Pre-Invasion Public Health Infrastructure in Ukraine:
A System in Transition

Prior to the 2022 invasion, Ukraine's health system was in the midst of a significant
transformation, moving away from the centralized Semashko model inherited from the Soviet
era.[1] This legacy system was characterized by a large number of hospitals and beds per
capita, often leading to inefficient resource allocation.[2] Despite a high number of physicians
and nurses, the system struggled with underfunding and a heavy reliance on out-of-pocket
payments, which constituted nearly half of all health expenditures in 2021.[2][3]

In 2017, Ukraine initiated comprehensive health financing reforms aimed at strengthening
primary health care (PHC), introducing a single national purchaser of health services (the
National Health Service of Ukraine - NHSU), and establishing a guaranteed package of
medical services.[3][4][5] By 2020, over 70% of the population had enrolled with a PHC
provider.[5] These reforms were instrumental in creating a more resilient and adaptable
framework, which proved crucial in the response to the subsequent invasion.[6]

However, pre-existing challenges persisted, including an aging health workforce, outdated
infrastructure, and significant regional disparities in healthcare access and quality.[3][7] The
system was also contending with a considerable burden of non-communicable diseases
(NCDs), which accounted for a high premature mortality rate, more than double the EU
average.[3]

The Impact of the Invasion on Public Health
Infrastructure and Services

The 2022 invasion has had a devastating and multifaceted impact on Ukraine's public health
system. This includes direct attacks on healthcare infrastructure, profound effects on the health
workforce, and severe disruptions to essential health services.

Attacks on Healthcare Infrastructure

Attacks on healthcare facilities have been a defining feature of the conflict, severely
compromising the physical infrastructure needed to deliver care. These attacks have been
widespread and have targeted a range of facilities, from large hospitals to local clinics and
maternity wards.
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The Health Workforce Under Duress

The conflict has also taken a heavy toll on Ukraine's healthcare workers. Many have been
killed, injured, or displaced, leading to significant workforce shortages, particularly in frontline

Workers

Ukraine

invasion

areas.
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Key Public Health Challenges in Post-Invasion
Ukraine

The war has exacerbated existing public health issues and created new, urgent challenges.
These range from the spread of infectious diseases to a widespread mental health crisis and
significant barriers to accessing essential healthcare.

Infectious Disease Outbreaks

The conflict has created conditions conducive to the spread of infectious diseases. Mass
displacement, overcrowded living conditions, and disruptions to vaccination programs and
sanitation infrastructure have increased the risk of outbreaks. Before the conflict, Ukraine
already faced challenges with diseases like measles, poliomyelitis, tuberculosis (TB), and HIV.
[14][15] The war has heightened these concerns and led to an increase in reports of various
infectious diseases.
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The Mental Health Crisis

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7042582/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The war has inflicted widespread psychological trauma on the Ukrainian population. A

significant portion of the population is experiencing mental health problems, including anxiety,

depression, and post-traumatic stress disorder (PTSD).[4][16]
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The mental health impact is not uniform, with those directly exposed to military action, violence,
and displacement being at higher risk.[4] Women, in particular, face additional stressors,
including the fear of gender-based violence.[16]

Access to Healthcare

Access to healthcare services has been severely hampered by the conflict. Security concerns,
restricted mobility, damaged infrastructure, and broken supply chains are major barriers.[1][7]
The cost of medicines and treatment has also become a significant obstacle for many.
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Methodologies for Public Health Assessment in
Conflict Zones

The dynamic and insecure nature of the conflict in Ukraine necessitates the use of specialized
methodologies for assessing public health needs and the effectiveness of interventions. While
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specific, detailed experimental protocols are often not feasible, several established frameworks
and approaches guide data collection and analysis in such humanitarian crises.

Rapid Health Needs Assessments

In the initial stages of displacement or a sudden escalation of conflict, rapid health needs
assessments are crucial for identifying immediate health priorities. These assessments are
typically multi-sectoral and aim to provide a quick overview of the health status of the affected
population, identify major health risks, and map available resources.

Evaluation Cycle

Process & Output Evaluation

Needs' i I‘Informs
(Health status, risks, system capacity) (Coverage, quality, accessibility)

Implementation & Monitoring
(Service delivery, resource tracking)

Intervention Design Guides
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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